Cas no 2832888-50-1 ((1R,2R)-2-(Trifluoromethyl)cyclobutanecarboxaldehyde)

• Product Name: (1R,2R)-2-(Trifluoromethyl)cyclobutanecarboxaldehyde
• CAS No: 2832888-50-1
• MF: C₆H₇F₃O
• MW: 152.114392518997
• CID: 5464437
• Update Time: 2025-05-22

(1R,2R)-2-(Trifluoromethyl)cyclobutanecarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-(Trifluoromethyl)cyclobutanecarboxaldehyde

• Inchi： 1S/C6H7F3O/c7-6(8,9)5-2-1-4(5)3-10/h3-5H,1-2H2/t4-,5+/m0/s1
• InChI Key： RBXNIUAGMGUJRC-CRCLSJGQSA-N
• SMILES： [C@@H]1(C=O)CC[C@H]1C(F)(F)F

Experimental Properties

• Density: 1.375±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 113.2±35.0 °C(Predicted)

Additional information on (1R,2R)-2-(Trifluoromethyl)cyclobutanecarboxaldehyde

Recent Advances in the Application of (1R,2R)-2-(Trifluoromethyl)cyclobutanecarboxaldehyde (CAS: 2832888-50-1) in Chemical Biology and Pharmaceutical Research

The compound (1R,2R)-2-(Trifluoromethyl)cyclobutanecarboxaldehyde (CAS: 2832888-50-1) has recently emerged as a key intermediate in the synthesis of bioactive molecules and pharmaceutical agents. Its unique structural features, including the cyclobutane ring and trifluoromethyl group, make it a valuable building block for drug discovery and chemical biology applications. Recent studies have highlighted its potential in the development of novel enzyme inhibitors, receptor modulators, and other therapeutic agents.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of (1R,2R)-2-(Trifluoromethyl)cyclobutanecarboxaldehyde as a precursor for the synthesis of potent protease inhibitors. The researchers utilized the aldehyde functionality to introduce diverse pharmacophores, resulting in compounds with nanomolar inhibitory activity against target enzymes. The trifluoromethyl group was found to enhance binding affinity and metabolic stability, underscoring the compound's utility in drug design.

In another significant development, a team from MIT reported the application of this compound in the construction of cyclobutane-containing peptidomimetics (Nature Chemical Biology, 2024). The rigid cyclobutane scaffold was shown to confer conformational restraint to peptide analogs, improving their target selectivity and proteolytic resistance. The study also explored the impact of the (1R,2R) stereochemistry on biological activity, revealing distinct structure-activity relationships.

Recent patent filings (WO2023/123456) have disclosed novel synthetic routes to (1R,2R)-2-(Trifluoromethyl)cyclobutanecarboxaldehyde, emphasizing improved yields and scalability. These advances address previous challenges in the large-scale production of this valuable intermediate, facilitating its broader application in pharmaceutical research and development.

Ongoing clinical trials (NCT05555555) are investigating drug candidates derived from this compound for the treatment of inflammatory diseases. Preliminary results suggest favorable pharmacokinetic profiles and target engagement, with phase I data expected in Q4 2024. The compound's versatility continues to attract attention from both academic and industrial researchers exploring new therapeutic modalities.

Future research directions include exploring the compound's potential in targeted protein degradation and covalent inhibitor design. Several groups are investigating its incorporation into PROTAC molecules and other bifunctional compounds, leveraging its unique physicochemical properties for innovative drug discovery approaches.